Cas no 2227695-85-2 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227695-85-2
• MF: C₁₉H₁₈BrNO₄
• MW: 404.254524707794
• CID: 6415385
• PubChem ID: 92343176
• Update Time: 2025-06-08

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• 2227695-85-2
• EN300-1454782

• Inchi： 1S/C19H18BrNO4/c20-15-8-6-14(7-9-15)16-10-21(11-17(16)18(22)23)19(24)25-12-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2,(H,22,23)/t16-,17+/m0/s1
• InChI Key： MGBWRFAKVKIIFP-DLBZAZTESA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 403.04192g/mol
• Monoisotopic Mass: 403.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2227695-85-2)

Rac-(3R,4S-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid, CAS No. 2227695-85-2) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center configuration and the presence of both benzyloxy and bromophenyl substituents, make it a valuable scaffold for further chemical modifications and biological evaluations.

The< b>Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid molecule has been extensively studied for its pharmacological properties. Pyrrolidine derivatives are widely recognized for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The benzyloxy group in this compound contributes to its stability and solubility, while the bromophenyl moiety enhances its interaction with biological targets. These characteristics make it an attractive candidate for the development of novel drugs targeting neurological disorders, inflammatory conditions, and other diseases.

In recent years, there has been a surge in research focused on chiral compounds due to their improved efficacy and reduced side effects compared to their racemic counterparts. The specific stereochemistry of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid plays a crucial role in determining its biological activity. The (3R,4S) configuration ensures optimal binding affinity to target proteins, which is essential for achieving therapeutic effects. This has led to numerous studies exploring its potential as a lead compound in drug discovery programs.

The< b>benzyloxy group in the molecule not only enhances its pharmacokinetic properties but also provides a site for further functionalization. This allows chemists to modify the compound by introducing additional substituents or linkages, thereby tailoring its biological activity to specific therapeutic needs. For instance, researchers have explored the use of this compound as a precursor in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

The< b>4-bromophenyl substituent is another key feature that contributes to the compound's versatility. Bromine atoms are known to enhance metabolic stability and binding affinity, making them valuable in drug design. Studies have shown that compounds containing bromophenyl groups often exhibit potent activity against various disease targets. The combination of these features in Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid makes it a promising candidate for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex pyrrolidine derivatives like Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity and yield. These methods are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

In addition to its potential therapeutic applications, Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid has also been studied for its role in chemical biology research. Pyrrolidine derivatives serve as important tools for understanding enzyme mechanisms and identifying new drug targets. The unique structural features of this compound allow researchers to probe the interactions between enzymes and substrates at a molecular level.

The< b>CAS No. 2227695-85-2 designation provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and patent filings. This standardized naming system is essential for maintaining consistency across different research groups and industries.

The future prospects of Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are likely to yield innovative drug candidates derived from this scaffold.

In conclusion, Rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid, CAS No. 2227695-85-2, is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics targeting various diseases.